1-(tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide hydrochloride

• IUPAC Name: 1-(oxan-4-yl)piperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c12-11(14)9-1-5-13(6-2-9)10-3-7-15-8-4-10;/h9-10H,1-8H2,(H2,12,14);1H
• InChI Key: GRJSLUYZELMTTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CCOCC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol

Description

This compound is a derivative of piperidine, a six-membered ring with one nitrogen atom. It has a tetrahydro-2H-pyran-4-yl group attached to the piperidine ring.

Synthesis Analysis

The synthesis of similar compounds involves cyclization reactions. For instance, the cyclization reaction of tert-butyl-4-methyl 3-oxopiperidine-1,4-dicarboxylate with the hydrazine component can be used to access the privileged piperdine fused pyrazolone scaffold. This scaffold can then be treated with HCl to remove the amine protecting group and subsequently reacted with isocyanates to deliver the final products containing carboxamide linkage in excellent yields.

Physical And Chemical Properties Analysis

The compound is a solid. Its molecular weight varies between 197.28 and 249.73, depending on the source. The compound’s empirical formula is C11H19NO2.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Application : Researchers use it as an intermediate in the synthesis of potential drug candidates. For instance:
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Chemical Biology and Cell Biology

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Permeability Studies and Drug Absorption

• Application : Researchers investigate the permeability of 1-(Tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide hydrochloride in cell models. .

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed. The compound is also labeled with the GHS07 pictogram, which denotes that it can cause less severe health hazards.